Cas no 2229176-17-2 ({1-3-(dimethylamino)phenylcyclobutyl}methanol)

• Product Name: {1-3-(dimethylamino)phenylcyclobutyl}methanol
• CAS No: 2229176-17-2
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6164846
• PubChem ID: 165977747
• Update Time: 2025-06-20

{1-3-(dimethylamino)phenylcyclobutyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-3-(dimethylamino)phenylcyclobutyl}methanol
• 2229176-17-2
• {1-[3-(dimethylamino)phenyl]cyclobutyl}methanol
• EN300-1821440

• Inchi： 1S/C13H19NO/c1-14(2)12-6-3-5-11(9-12)13(10-15)7-4-8-13/h3,5-6,9,15H,4,7-8,10H2,1-2H3
• InChI Key： WMBDTJMFCUMDDC-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC=C(C=2)N(C)C)CCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.5Ų

Additional information on {1-3-(dimethylamino)phenylcyclobutyl}methanol

Chemical Profile of {1-3-(dimethylamino)phenylcyclobutyl}methanol (CAS No. 2229176-17-2)

{1-3-(dimethylamino)phenylcyclobutyl}methanol (CAS No. 2229176-17-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the class of cycloalkyl-substituted aromatic amines, which are widely explored for their pharmacological properties. The presence of a dimethylamino group and a cyclobutyl moiety in its molecular structure imparts distinct chemical and biological characteristics, making it a subject of intense research interest.

The molecular framework of {1-3-(dimethylamino)phenylcyclobutyl}methanol consists of a phenyl ring substituted at the 3-position with a dimethylamino group, which is further connected to a cyclobutyl ring through a methanol side chain. This structural arrangement not only contributes to the compound's solubility and metabolic stability but also influences its interaction with biological targets. The dimethylamino group, known for its ability to enhance lipophilicity and binding affinity, plays a crucial role in modulating the compound's pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of {1-3-(dimethylamino)phenylcyclobutyl}methanol with various biological receptors. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways, making it a promising candidate for the development of novel therapeutic agents. The cyclobutyl ring, on the other hand, is known to provide steric hindrance, which can be leveraged to optimize binding affinity and selectivity.

In vitro studies have demonstrated that {1-3-(dimethylamino)phenylcyclobutyl}methanol possesses notable bioactivity, particularly in the context of pain management and anti-inflammatory applications. The compound's ability to interact with neurotransmitter receptors has been highlighted in several research publications, indicating its potential as an analgesic agent. Additionally, its structural similarity to known pharmacophores has prompted investigations into its role as a scaffold for drug design and development.

The synthesis of {1-3-(dimethylamino)phenylcyclobutyl}methanol involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These synthetic strategies not only enhance the efficiency of production but also contribute to the scalability of the compound for industrial applications.

From a medicinal chemistry perspective, the exploration of derivatives of {1-3-(dimethylamino)phenylcyclobutyl}methanol has opened new avenues for drug discovery. By modifying specific functional groups within its structure, researchers aim to enhance its therapeutic efficacy while minimizing potential side effects. The dimethylamino group, in particular, offers flexibility for structural optimization through N-substitution or other modifications that can further refine its pharmacological profile.

The pharmacokinetic properties of {1-3-(dimethylamino)phenylcyclobutyl}methanol have been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) characteristics. Preliminary data indicate that the compound exhibits moderate solubility in both aqueous and lipid environments, which is favorable for oral administration. Furthermore, its metabolic stability suggests that it may have a prolonged half-life in vivo, potentially reducing the frequency of dosing required for therapeutic effect.

As research continues to unfold new possibilities in drug development, {1-3-(dimethylamino)phenylcyclobutyl}methanol remains at the forefront of chemical biology investigations. Its unique structural attributes and demonstrated bioactivity make it an invaluable tool for exploring novel therapeutic interventions across various disease indications. The ongoing studies not only aim to elucidate its mechanism of action but also seek to identify new applications where this compound could offer significant benefits.

The integration of cutting-edge technologies such as high-throughput screening (HTS) and structure-based drug design has accelerated the discovery process for compounds like {1-3-(dimethylamino)phenylcyclobutyl}methanol. These approaches enable researchers to rapidly assess large libraries of compounds for their biological activity and selectivity, thereby streamlining the identification of lead candidates for further development. The combination of experimental data with computational modeling provides a comprehensive understanding of how this compound interacts with biological systems.

In conclusion, {1-3-(dimethylamino)phenylcyclobutyl}methanol (CAS No. 2229176-17-2) represents a fascinating subject of study in pharmaceutical chemistry. Its intricate molecular structure and promising bioactivity position it as a key candidate for future drug development efforts. As research progresses, this compound is expected to contribute significantly to advancements in medicinal biology and therapeutic interventions.